Cas no 938572-59-9 (3-(furan-2-yl)methyl-2-{(3-phenyl-1,2,4-oxadiazol-5-yl)methylsulfanyl}-3,4-dihydroquinazolin-4-one)
3-(furan-2-yl)methyl-2-{(3-phenyl-1,2,4-oxadiazol-5-yl)methylsulfanyl}-3,4-dihydroquinazolin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-Furanylmethyl)-2-[[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thio]-4(3H)-quinazolinone
- 938572-59-9
- 3-(furan-2-ylmethyl)-2-[(3-phenyl-1,2,4-oxadiazol-5-yl)methylsulfanyl]quinazolin-4-one
- 3-[(furan-2-yl)methyl]-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one
- F3222-3387
- 3-(furan-2-ylmethyl)-2-(((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one
- AKOS000837504
- 3-(furan-2-yl)methyl-2-{(3-phenyl-1,2,4-oxadiazol-5-yl)methylsulfanyl}-3,4-dihydroquinazolin-4-one
-
- Inchi: 1S/C22H16N4O3S/c27-21-17-10-4-5-11-18(17)23-22(26(21)13-16-9-6-12-28-16)30-14-19-24-20(25-29-19)15-7-2-1-3-8-15/h1-12H,13-14H2
- InChI Key: DAISYTIOFMOJMM-UHFFFAOYSA-N
- SMILES: S(CC1=NC(C2C=CC=CC=2)=NO1)C1=NC2C=CC=CC=2C(N1CC1=CC=CO1)=O
Computed Properties
- Exact Mass: 416.09431156g/mol
- Monoisotopic Mass: 416.09431156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 642
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 110Ų
Experimental Properties
- Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 626.3±65.0 °C(Predicted)
- pka: -2.38±0.32(Predicted)
3-(furan-2-yl)methyl-2-{(3-phenyl-1,2,4-oxadiazol-5-yl)methylsulfanyl}-3,4-dihydroquinazolin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3222-3387-2μmol |
3-[(furan-2-yl)methyl]-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one |
938572-59-9 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3222-3387-5μmol |
3-[(furan-2-yl)methyl]-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one |
938572-59-9 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3222-3387-10μmol |
3-[(furan-2-yl)methyl]-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one |
938572-59-9 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3222-3387-20μmol |
3-[(furan-2-yl)methyl]-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one |
938572-59-9 | 90%+ | 20μl |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3222-3387-1mg |
3-[(furan-2-yl)methyl]-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one |
938572-59-9 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3222-3387-2mg |
3-[(furan-2-yl)methyl]-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one |
938572-59-9 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3222-3387-3mg |
3-[(furan-2-yl)methyl]-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one |
938572-59-9 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3222-3387-4mg |
3-[(furan-2-yl)methyl]-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one |
938572-59-9 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3222-3387-5mg |
3-[(furan-2-yl)methyl]-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one |
938572-59-9 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3222-3387-10mg |
3-[(furan-2-yl)methyl]-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one |
938572-59-9 | 90%+ | 10mg |
$79.0 | 2023-04-27 |
3-(furan-2-yl)methyl-2-{(3-phenyl-1,2,4-oxadiazol-5-yl)methylsulfanyl}-3,4-dihydroquinazolin-4-one Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 3-(furan-2-yl)methyl-2-{(3-phenyl-1,2,4-oxadiazol-5-yl)methylsulfanyl}-3,4-dihydroquinazolin-4-one
Comprehensive Analysis of 3-(furan-2-yl)methyl-2-{(3-phenyl-1,2,4-oxadiazol-5-yl)methylsulfanyl}-3,4-dihydroquinazolin-4-one (CAS No. 938572-59-9)
The compound 3-(furan-2-yl)methyl-2-{(3-phenyl-1,2,4-oxadiazol-5-yl)methylsulfanyl}-3,4-dihydroquinazolin-4-one (CAS No. 938572-59-9) is a structurally complex heterocyclic molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and material science. This quinazolin-4-one derivative features a unique combination of furan, phenyl-1,2,4-oxadiazole, and methylsulfanyl moieties, making it a fascinating subject for researchers exploring novel bioactive compounds.
In the context of current pharmaceutical trends, 3-(furan-2-yl)methyl-2-{(3-phenyl-1,2,4-oxadiazol-5-yl)methylsulfanyl}-3,4-dihydroquinazolin-4-one aligns with the growing interest in multi-target drug design and heterocyclic scaffolds. The presence of both furan and 1,2,4-oxadiazole rings in its structure suggests potential interactions with various biological targets, which explains why researchers are investigating its possible pharmacological properties. Recent studies on similar compounds have shown promising results in areas such as enzyme inhibition and receptor modulation, making this compound particularly relevant to current drug discovery efforts.
From a synthetic chemistry perspective, the methylsulfanyl group at position 2 of the quinazolin-4-one core offers interesting possibilities for further derivatization. This feature makes CAS 938572-59-9 a valuable intermediate for the development of more complex molecular architectures. The compound's structural complexity also presents challenges in synthetic optimization and purification techniques, topics that are frequently searched by organic chemists in academic and industrial settings.
The furan-2-yl moiety in this compound is particularly noteworthy, as furan derivatives have recently gained attention for their biodegradability and potential in green chemistry applications. This aspect makes 3-(furan-2-yl)methyl-2-{(3-phenyl-1,2,4-oxadiazol-5-yl)methylsulfanyl}-3,4-dihydroquinazolin-4-one relevant to current discussions about environmentally friendly chemical synthesis. Researchers looking for sustainable heterocyclic compounds often explore molecules containing such renewable fragments.
In material science applications, the conjugated system formed by the quinazolin-4-one core and phenyl-1,2,4-oxadiazole unit suggests potential photophysical properties that could be valuable in organic electronics. This aligns with growing interest in small molecule semiconductors and OLED materials, making CAS 938572-59-9 potentially interesting for researchers in these fields. The compound's extended π-system might offer unique electronic characteristics worth investigating.
Analytical characterization of 3-(furan-2-yl)methyl-2-{(3-phenyl-1,2,4-oxadiazol-5-yl)methylsulfanyl}-3,4-dihydroquinazolin-4-one presents several interesting challenges that reflect current trends in analytical chemistry. The compound's multiple heterocyclic rings require sophisticated spectroscopic techniques for full structural elucidation, including advanced NMR methods and mass spectrometry approaches. These aspects are particularly relevant to researchers searching for complex molecule characterization protocols.
The stability profile of CAS 938572-59-9 under various conditions is another area of potential investigation, especially considering the increasing focus on drug stability and formulation science. The oxadiazole ring in particular may influence the compound's chemical stability and solubility characteristics, important factors for pharmaceutical development. These properties are frequently searched topics in preformulation studies and pharmaceutical development circles.
In conclusion, 3-(furan-2-yl)methyl-2-{(3-phenyl-1,2,4-oxadiazol-5-yl)methylsulfanyl}-3,4-dihydroquinazolin-4-one represents a fascinating case study in modern heterocyclic chemistry, combining elements that are relevant to multiple cutting-edge research areas. Its structural features make it valuable for investigations in medicinal chemistry, material science, and synthetic methodology development. As research continues to explore the potential of such complex heterocyclic systems, compounds like CAS 938572-59-9 will likely remain important subjects for scientific inquiry and technological innovation.
938572-59-9 (3-(furan-2-yl)methyl-2-{(3-phenyl-1,2,4-oxadiazol-5-yl)methylsulfanyl}-3,4-dihydroquinazolin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)